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Abstract

This technical guide provides an in-depth overview of the chemical properties of Chrysoidine
G (CAS 532-82-1), an azo dye with applications in various scientific fields. This document
collates essential quantitative data, details experimental protocols for its characterization, and
presents logical workflows for its synthesis and analysis. The information is intended to support
researchers, scientists, and professionals in drug development in their understanding and
utilization of this compound.

Core Chemical Properties

Chrysoidine G, also known as Basic Orange 2 or 4-phenylazo-m-phenylenediamine
monohydrochloride, is a cationic azo dye.[1][2] Its fundamental chemical and physical
properties are summarized in the table below.

Quantitative Data Summary
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Property Value Source(s)
4-(phenyldiazenyl)benzene-

IUPAC Name (p ] y. ¥ ) PubChem
1,3-diamine;hydrochloride
Basic Orange 2, Chrysoidine Y,

Synonyms [11[3]
C.l. 11270

CAS Number 532-82-1 [41[5]

Molecular Formula

C12H12N4-HCI

[4][6]

Molecular Weight 248.71 g/mol [51[7]
Red-brown to purple crystalline

Appearance [41[5]
powder

Melting Point 235 °C (decomposes) [3]
Data available in IUPAC

pKa Digitized pKa Dataset for [1][4]

Chrysoidin Y

UV Absorption Maximum

449 nm (in water)

[4]

(Amax)

Solubility

Water Slightly soluble
Ethanol Soluble

Acetone Soluble

Xylene Soluble

Benzene Practically insoluble

Synthesis of Chrysoidine G

The synthesis of Chrysoidine G is a classic example of an azo coupling reaction. The overall
process involves two main stages: the diazotization of an aromatic amine (aniline) and the
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subsequent coupling of the resulting diazonium salt with an activated aromatic compound (m-
phenylenediamine).[8][9]

Synthesis Pathway

Hydrochloric Acid
(HCI)

Sodium Nitrite
(NaNO2)

Benzenediazonium
Chloride

Aniline Coupling

m-Phenylenediamine Chrysoidine G

Click to download full resolution via product page

Caption: Synthesis pathway of Chrysoidine G.

Experimental Protocol: A General Approach
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The following is a generalized protocol for the synthesis of azo dyes, adapted for Chrysoidine
G.

Materials:

e Aniline

e Sodium Nitrite (NaNOz2)

o Concentrated Hydrochloric Acid (HCI)

» m-Phenylenediamine

e Ice

e Distilled water

o Beakers, magnetic stirrer, and filtration apparatus
Procedure:

e Diazotization of Aniline:

[¢]

Dissolve a specific molar equivalent of aniline in a solution of concentrated hydrochloric
acid and water.

o Cool the solution to 0-5 °C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite, maintaining the temperature
below 5 °C. The slow addition is crucial to prevent the decomposition of the diazonium
salt.

o Continue stirring for 15-20 minutes after the addition is complete to ensure the full
formation of the benzenediazonium chloride solution.

e Azo Coupling:
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o In a separate beaker, dissolve an equimolar amount of m-phenylenediamine in a suitable
solvent (e.g., dilute hydrochloric acid).

o Cool this solution in an ice bath.

o Slowly add the cold benzenediazonium chloride solution to the m-phenylenediamine
solution with vigorous stirring.

o A colored precipitate of Chrysoidine G will form. The reaction is typically kept cold to
maximize the yield.

« |solation and Purification:
o Allow the reaction to proceed for a period, then collect the precipitate by vacuum filtration.
o Wash the crude product with cold water to remove any unreacted salts.

o The product can be further purified by recrystallization from a suitable solvent, such as
ethanol-water mixture.

o Dry the purified crystals in a desiccator.

Analytical Characterization

A systematic approach is required for the analytical characterization of synthesized or procured
Chrysoidine G to confirm its identity and purity.

Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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